Cas no 1099660-92-0 (4-chloro-N,N-dimethyl-2-sulfamoylbenzamide)

• Product Name: 4-chloro-N,N-dimethyl-2-sulfamoylbenzamide
• CAS No: 1099660-92-0
• MF: C₉H₁₁ClN₂O₃S
• MW: 262.713239908218
• MDL: MFCD11650769
• CID: 5242278
• PubChem ID: 43363715
• Update Time: 2025-05-25

4-chloro-N,N-dimethyl-2-sulfamoylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N,N-dimethyl-2-sulfamoylbenzamide
• Benzamide, 2-(aminosulfonyl)-4-chloro-N,N-dimethyl-

• MDL： MFCD11650769
• Inchi： 1S/C9H11ClN2O3S/c1-12(2)9(13)7-4-3-6(10)5-8(7)16(11,14)15/h3-5H,1-2H3,(H2,11,14,15)
• InChI Key： ICVCGPWZXOIDJT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(N(C)C)=O)=C(C=1)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 363
• XLogP3: 0.6
• Topological Polar Surface Area: 88.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-chloro-N,N-dimethyl-2-sulfamoylbenzamide

Introduction to 4-chloro-N,N-dimethyl-2-sulfamoylbenzamide (CAS No. 1099660-92-0)

4-chloro-N,N-dimethyl-2-sulfamoylbenzamide, identified by the CAS number 1099660-92-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamide derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of 4-chloro-N,N-dimethyl-2-sulfamoylbenzamide, particularly the presence of a chloro substituent and a sulfamoyl group, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The sulfonamide moiety in 4-chloro-N,N-dimethyl-2-sulfamoylbenzamide is a critical pharmacophore that interacts with various biological targets, including enzymes and receptors. This interaction is often pivotal in modulating biological pathways, making sulfonamides a cornerstone in the development of drugs targeting infections, inflammation, and metabolic disorders. The chloro substituent at the para position relative to the sulfamoyl group enhances the electrophilicity of the aromatic ring, facilitating further functionalization and enabling the synthesis of more complex derivatives with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of 4-chloro-N,N-dimethyl-2-sulfamoylbenzamide with high precision. These studies have highlighted its potential as an inhibitor of certain enzymes involved in cancer progression and inflammatory diseases. For instance, preliminary computational studies suggest that this compound may interact with kinases and proteases, thereby disrupting aberrant signaling pathways that contribute to disease pathogenesis.

In vitro experiments have begun to elucidate the pharmacological profile of 4-chloro-N,N-dimethyl-2-sulfamoylbenzamide. Initial screening assays indicate that it exhibits moderate inhibitory activity against specific enzymes, with IC50 values ranging from nanomolar to micromolar concentrations. This range suggests that further optimization could enhance its potency while maintaining selectivity against off-target proteins. The sulfamoyl group's ability to form hydrogen bonds with polar residues in protein active sites is thought to be a key factor in its binding interactions.

The synthesis of 4-chloro-N,N-dimethyl-2-sulfamoylbenzamide involves multi-step organic transformations, starting from commercially available precursors such as 2-aminochlorobenzene. The introduction of the sulfamoyl group typically requires reaction with sulfonyl chloride in the presence of a base, followed by N-methylation using dimethylamine or dimethyl sulfate. The chloro substitution at the aromatic ring can be achieved through electrophilic aromatic substitution reactions, often employing reagents like phosphorus oxychloride or thionyl chloride.

One of the most promising applications of 4-chloro-N,N-dimethyl-2-sulfamoylbenzamide lies in its potential as a lead compound for drug development. Researchers are exploring its efficacy in preclinical models of cancer and inflammation, where sulfonamide derivatives have shown promise. The compound's structural flexibility allows for modifications that could improve solubility, bioavailability, and metabolic stability, making it an attractive candidate for further development into a therapeutic agent.

The role of 4-chloro-N,N-dimethyl-2-sulfamoylbenzamide in medicinal chemistry extends beyond its direct biological activity. It serves as a valuable intermediate for synthesizing more complex molecules with enhanced pharmacological properties. By incorporating this scaffold into larger structures, chemists can exploit its known interactions while introducing new functional groups to fine-tune activity profiles.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 4-chloro-N,N-dimethyl-2-sulfamoylbenzamide will play an increasingly important role in drug discovery pipelines. The integration of high-throughput screening technologies with advanced synthetic methodologies ensures that compounds such as this will be rapidly evaluated for their potential applications across various disease areas.

The future directions for studying 4-chloro-N,N-dimethyl-2-sulfamoylbenzamide include exploring its interactions with cellular components at a molecular level through techniques like X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies will provide critical insights into how the compound interacts with its biological targets and how these interactions can be optimized for therapeutic efficacy.

In conclusion, 4-chloro-N,N-dimethyl-2-sulfamoylbenzamide (CAS No. 1099660-92-0) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its role as both a lead compound and synthetic intermediate underscores its importance in drug discovery efforts aimed at addressing unmet medical needs.